Cas no 1140900-07-7 ((2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol)

• Product Name: (2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol
• CAS No: 1140900-07-7
• MF: C₁₂H₁₁FO₂S
• MW: 238.277945756912
• CID: 6792500
• PubChem ID: 121013028
• Update Time: 2026-03-12

(2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• MFCD34831607
• 1140900-07-7
• (2-Fluoro-5-methoxyphenyl)(thiophen-2-yl)methanol
• (2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol

• Inchi： 1S/C12H11FO2S/c1-15-8-4-5-10(13)9(7-8)12(14)11-3-2-6-16-11/h2-7,12,14H,1H3
• InChI Key： KIHSFOJYDVAZOK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C(=CC=C(C=1)OC)F)O

Computed Properties

• Exact Mass: 238.04637893g/mol
• Monoisotopic Mass: 238.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.7Ų

Additional information on (2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol

(2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol (CAS No. 1140900-07-7): A Comprehensive Overview

(2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol (CAS No. 1140900-07-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article aims to provide a detailed and comprehensive overview of (2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

(2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol is a complex organic molecule with the molecular formula C₁₃H₁₃FO₂S. The compound features a thiophene ring and a substituted phenyl group, which are key structural elements contributing to its unique chemical and biological properties. The presence of a fluorine atom and a methoxy group on the phenyl ring adds to the compound's functional diversity and reactivity. These substituents can influence the compound's solubility, stability, and interaction with biological targets.

The molecular weight of (2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol is approximately 248.3 g/mol. It is typically synthesized through multi-step organic reactions involving the coupling of thiophene and substituted phenyl moieties. The compound can exist in various forms, including solid, liquid, or solution, depending on the conditions and solvents used.

Synthesis Methods

The synthesis of (2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol involves several well-established organic chemistry techniques. One common approach is the Suzuki-Miyaura coupling reaction, which is widely used for the formation of carbon-carbon bonds between aryl halides and arylboronic acids. In this method, 2-fluoro-5-methoxybenzeneboronic acid is coupled with 2-bromothiophene in the presence of a palladium catalyst and a base such as potassium carbonate.

Another synthetic route involves the Grignard reaction, where 2-fluoro-5-methoxybenzaldehyde is reacted with thiophene magnesium bromide to form the desired product. This method is particularly useful for preparing compounds with specific functional groups that are sensitive to other reaction conditions.

Biological Activities

(2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, (2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol has also shown potential as an antioxidant agent. It can scavenge free radicals and protect cells from oxidative stress, which is a key factor in many chronic diseases such as cardiovascular disorders and neurodegenerative diseases.

Clinical Applications and Research Advancements

The potential clinical applications of (2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol are currently being explored through various preclinical studies and early-stage clinical trials. One notable area of research is its use in treating inflammatory bowel disease (IBD). Preliminary studies have shown that this compound can reduce inflammation in the gut mucosa and improve symptoms in animal models of IBD.

In another study, researchers investigated the effects of (2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol on neuroinflammation in Alzheimer's disease (AD). The results indicated that this compound could reduce neuroinflammatory markers and improve cognitive function in AD mouse models. These findings suggest that it may have therapeutic potential for treating neurodegenerative disorders.

Conclusion

(2-Fluoro-5-methoxyphenyl)-thiophen-2-ylmethanol (CAS No. 1140900-07-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents targeting inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, paving the way for future advancements in drug discovery and development.